Cas no 683247-68-9 (4-(diethylamino)-N-(2Z)-6-methanesulfonyl-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)

• Product Name: 4-(diethylamino)-N-(2Z)-6-methanesulfonyl-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• CAS No: 683247-68-9
• MF: C₂₀H₂₃N₃O₃S₂
• MW: 417.544922113419
• CID: 6464299
• Update Time: 2025-08-05

4-(diethylamino)-N-(2Z)-6-methanesulfonyl-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(diethylamino)-N-(2Z)-6-methanesulfonyl-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• (Z)-4-(diethylamino)-N-(3-methyl-6-(methylsulfonyl)benzo[d]thiazol-2(3H)-ylidene)benzamide
• Benzamide, 4-(diethylamino)-N-[3-methyl-6-(methylsulfonyl)-2(3H)-benzothiazolylidene]-

• Inchi： 1S/C20H23N3O3S2/c1-5-23(6-2)15-9-7-14(8-10-15)19(24)21-20-22(3)17-12-11-16(28(4,25)26)13-18(17)27-20/h7-13H,5-6H2,1-4H3
• InChI Key： CYLMWUMXOUIUKF-UHFFFAOYSA-N
• SMILES： C(N=C1N(C)C2=CC=C(S(C)(=O)=O)C=C2S1)(=O)C1=CC=C(N(CC)CC)C=C1

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 646.0±65.0 °C(Predicted)
• pka: 2.35±0.32(Predicted)

Additional information on 4-(diethylamino)-N-(2Z)-6-methanesulfonyl-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

4-(Diethylamino)-N-(2Z)-6-Methanesulfonyl-3-Methyl-2,3-Dihydro-1,3-Benzothiazol-2-Ylidenebenzamide: A Comprehensive Overview

The compound with CAS No 683247-68-9, known as 4-(diethylamino)-N-(2Z)-6-methanesulfonyl-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and materials science.

At its core, this molecule combines a benzothiazole ring system with a benzamide moiety, making it a versatile platform for further chemical modifications. The benzothiazole ring is a heterocyclic structure that has been extensively studied for its stability and reactivity in various chemical reactions. The presence of the methanesulfonyl group (SO₂Me) at the 6-position of the benzothiazole ring introduces additional electronic effects, enhancing the molecule's reactivity and selectivity in biochemical environments.

One of the key features of this compound is the presence of the diethylamino group (-N(C₂H₅)₂) attached to the benzamide portion of the molecule. This group is known to enhance lipophilicity and improve drug-like properties such as absorption and bioavailability. Recent studies have shown that diethylamino-substituted compounds exhibit enhanced solubility in organic solvents, making them ideal candidates for drug delivery systems.

The stereochemistry of the molecule is another critical aspect to consider. The (2Z) configuration at the benzothiazole ring indicates that the substituents are arranged in a specific spatial orientation, which can significantly influence the molecule's interactions with biological targets. This stereochemical arrangement is crucial for optimizing pharmacokinetic properties and ensuring selective binding to target proteins.

Recent advancements in synthetic chemistry have enabled researchers to develop efficient routes for synthesizing this compound. One notable approach involves a two-step process: first, the preparation of the benzothiazole core through condensation reactions, followed by coupling with the diethylamino-benzamide moiety using peptide coupling agents such as HATU or EDCI. These methods have improved both yield and purity, making large-scale synthesis feasible for industrial applications.

In terms of pharmacological applications, this compound has shown promise as a potential lead in drug discovery programs targeting various diseases. For instance, studies have demonstrated that derivatives of this compound exhibit moderate inhibitory activity against certain kinases involved in cancer progression. Additionally, its ability to modulate ion channels makes it a candidate for treating neurological disorders such as epilepsy and chronic pain.

The methanesulfonyl group plays a pivotal role in modulating the compound's physicochemical properties. It increases the molecule's hydrophilicity without compromising its lipophilicity, creating a balance that is essential for crossing biological membranes and reaching intracellular targets. Furthermore, this group can act as a leaving group under certain reaction conditions, enabling further functionalization of the molecule for specific applications.

Another area where this compound has shown potential is in materials science. Its rigid heterocyclic structure and functional groups make it suitable for use as a building block in constructing advanced materials such as organic semiconductors and stimuli-responsive polymers. Researchers are exploring its use in developing sensors that can detect environmental changes such as pH variations or temperature fluctuations.

In conclusion, 4-(diethylamino)-N-(2Z)-6-methanesulfonyl-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS No 683247-68-9) represents a valuable addition to the arsenal of compounds available for chemical research and development. Its unique combination of structural features and functional groups positions it as a promising candidate for advancing both therapeutic interventions and innovative materials solutions.